Cas no 108719-15-9 (2-Propanol,1,3-bis(2-aminophenoxy)-)

2-Propanol,1,3-bis(2-aminophenoxy)- structure
108719-15-9 structure
Product Name:2-Propanol,1,3-bis(2-aminophenoxy)-
CAS No:108719-15-9
MF:C15H18N2O3
MW:274.315023899078
CID:196097
PubChem ID:3065743
Update Time:2025-04-19

2-Propanol,1,3-bis(2-aminophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol,1,3-bis(2-aminophenoxy)-
    • 1,3-bis(2-aminophenoxy)propan-2-ol
    • 1,3-bis-(2-amino-phenoxy)-propan-2-ol
    • 1,3-Bis(o-aminophenoxy)-2-propanol
    • 1,3-di-(2-aminophenoxy)propan-2-ol
    • 2-Propanol, 1,3-bis(o-aminophenoxy)-
    • AC1MIAER
    • ACMC-20mbql
    • BRN 3533043
    • CTK4A6171
    • DTXSID00148719
    • 4-13-00-00813 (Beilstein Handbook Reference)
    • 1,3-Bis(2-aminophenoxy)-2-propanol
    • 2-Propanol, 1,3-bis(2-aminophenoxy)-
    • 108719-15-9
    • Inchi: 1S/C15H18N2O3/c16-12-5-1-3-7-14(12)19-9-11(18)10-20-15-8-4-2-6-13(15)17/h1-8,11,18H,9-10,16-17H2
    • InChI Key: RRQQEGUVNLWYAP-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1N)CC(COC1C=CC=CC=1N)O

Computed Properties

  • Exact Mass: 274.13184
  • Monoisotopic Mass: 274.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 90.7Ų

Experimental Properties

  • Density: 1.262
  • Boiling Point: 503.7°Cat760mmHg
  • Flash Point: 258.4°C
  • Refractive Index: 1.641
  • PSA: 90.73
  • LogP: 2.83210
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